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Compound of Interest

Compound Name: Picrate

Cat. No.: B076445

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of alkaline sodium picrate
as a selective etchant in metallography, primarily for the identification and characterization of
cementite (iron carbide, FesC) in ferrous alloys.

Introduction

Alkaline sodium picrate is a widely used chemical etchant in metallography for the selective
darkening of cementite in the microstructure of steels and cast irons.[1][2][3] This selective
etching allows for clear differentiation of cementite from other phases such as ferrite and
pearlite, which is crucial for microstructural analysis, phase quantification, and understanding
the influence of heat treatment and composition on the material's properties.[2][3] The etchant
is typically used as a boiling aqueous solution.

Applications

The primary application of alkaline sodium picrate etchant is to reveal the morphology,
distribution, and amount of cementite in various ferrous alloys. This is particularly useful for:

« Distinguishing proeutectoid cementite from proeutectoid ferrite: In hypereutectoid steels,
sodium picrate darkens the cementite network at the prior austenite grain boundaries,
making it easily distinguishable from the ferrite network in hypoeutectoid steels.[4]
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 Visualizing cementite in pearlite: The etchant colors the cementite lamellae within pearlite
colonies, allowing for the examination of pearlite spacing and morphology.[1][2]

« ldentifying carbides in tool steels and high-alloy steels: Alkaline sodium picrate can
selectively color cementite (MsC) and MeC carbides in tool steels.[5][6]

» Revealing prior austenite grain boundaries: In some cases, particularly after specific heat
treatments, this etchant can help delineate prior austenite grain boundaries.

» Detecting nitriding zones: The solution can be used to detect nitriding zones in steels.[7]

Etching Mechanism

The selective etching of cementite by alkaline sodium picrate is a complex electrochemical
process. While the exact multi-step reaction is not fully elucidated in the provided literature, the
general principle involves a preferential chemical attack on the cementite phase. In the hot,
alkaline solution, picric acid and its salts are thought to react with the iron carbide to form a
dark-colored product that deposits on the surface of the cementite, rendering it dark when
viewed under a microscope.[7] The ferrite phase remains largely unattacked and retains its
bright appearance. The high pH of the solution, due to the presence of sodium hydroxide, is
crucial for this selective reaction.[7]

Experimental Protocols
Safety Precautions

WARNING: Picric acid and its metal salts (picrates) are explosive when dry and can be
sensitive to shock, friction, and heat.[4] Always handle with extreme care and follow all
institutional safety protocols.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a face shield, chemical-resistant gloves, and a lab coat.

o Fume Hood: All work with picric acid and sodium picrate solutions must be conducted in a
certified chemical fume hood.[8]

o Storage: Store picric acid wet with water (typically >10% water content) in a cool, well-
ventilated area away from heat, open flames, and incompatible materials. Do not store in
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metal containers, as this can lead to the formation of highly sensitive metal picrates.[4][8]

o Handling: Avoid allowing the solution to evaporate and dry out. If crystals form, do not touch
or scrape them. Contact your institution's environmental health and safety department
immediately.

o Waste Disposal: Dispose of all solutions and contaminated materials as hazardous waste
according to institutional and local regulations.

Preparation of Alkaline Sodium Picrate Etchant

The standard composition of the etchant is as follows:

Component Amount

Picric Acid (CeéH3sN3O7) 29

Sodium Hydroxide (NaOH) 25¢

Distilled Water (H20) 100 mL
Procedure:

 In a chemical fume hood, carefully measure 100 mL of distilled water into a glass beaker.

o Slowly add 25 g of sodium hydroxide pellets to the water while stirring continuously with a
magnetic stirrer. The dissolution of NaOH is highly exothermic and will generate significant
heat.

e Once the sodium hydroxide has completely dissolved and the solution is still warm, slowly
add 2 g of wet picric acid to the solution while continuing to stir. The heat from the dissolution
of NaOH will aid in dissolving the picric acid.

» Continue stirring until all the picric acid has dissolved.

e The prepared etchant can be stored in a properly labeled, sealed, non-metallic container.

Metallographic Sample Preparation
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A properly prepared metallographic sample is essential for successful etching. The sample
surface should be flat, highly polished, and free from scratches, deformation, and
contaminants.

e Sectioning and Mounting: Section the sample to the desired size and orientation. If
necessary, mount the sample in a suitable mounting medium. Note: Alkaline sodium picrate
solution can attack some mounting materials like Bakelite; therefore, a resistant mounting
compound such as an epoxy resin is recommended.[1]

o Grinding: Perform a series of grinding steps with progressively finer abrasive papers to
achieve a flat surface.

» Polishing: Polish the sample using a sequence of polishing cloths and diamond suspensions
of decreasing particle size (e.g., 9 um, 3 um, 1 um). A final polish with a colloidal silica or
alumina suspension may be used to obtain a mirror-like, deformation-free surface.

e Cleaning: Thoroughly clean the polished sample with soap and water, followed by rinsing
with distilled water and then ethanol or isopropanol to remove any polishing residue and to
aid in drying. Dry the sample completely using a stream of warm air.

Etching Procedure

 In a chemical fume hood, pour a sufficient amount of the alkaline sodium picrate solution
into a beaker and heat it to boiling (approximately 100°C).

e Using tongs, immerse the prepared and cleaned metallographic sample into the boiling
etchant with the polished face up.

» The etching time will vary depending on the composition of the steel and the desired level of
contrast. Typical etching times range from 30 seconds to several minutes.[1] It is
recommended to start with a shorter duration and check the progress intermittently.

o After the desired etching time, remove the sample from the etchant using tongs.
o Immediately rinse the sample thoroughly under running water to stop the etching reaction.

» Rinse the sample with ethanol or isopropanol to displace the water and facilitate drying.
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BENGHE

e Dry the sample with a stream of warm air.
e The sample is now ready for microscopic examination.

Data Presentation

The following table summarizes typical etching parameters for alkaline sodium picrate on
various steels. Note that optimal parameters may vary and should be determined empirically.

. Etching Microstructura
. Composition . )
Material (Wt. %) Temperature Etching Time | Features
. /0
(°C) Revealed
Darkens
Hypereutectoid - ) proeutectoid
>0.8%C Boiling (~100°C) 1-5min ]
Steel cementite at
grain boundaries.
o Colors the
Spheroidized o
~1.0% C, ~0.2% spheroidized
Annealed W1 90°C 60 seconds )
Mn cementite
Tool Steel )
particles.[5]
Colors the
cementite phase
Gray Cast Iron High C and Si Boiling (~100°C) 5-15 min within the
eutectic
structure.[1][2]
) ) Colors cementite
High Chromium ) ) )
High C, High Cr 80 - 100°C 1 minute or more  and MeC

Tool Steels

carbides.[5]

Visualization of the Experimental Workflow

The following diagram illustrates the complete workflow for using alkaline sodium picrate as a

metallographic etchant.
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Experimental workflow for sodium picrate etching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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